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For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP FL ceramide is a synthetic, fluorescent lipid analog that has become an invaluable tool

for researchers in cell biology, particularly for visualizing the Golgi apparatus.[1][2] This guide

provides an in-depth overview of its core photophysical properties, detailed experimental

protocols for its use, and a visual representation of its mechanism of action. BDP FL ceramide
is formed by the conjugation of the bright, green-emitting BDP FL fluorophore with sphingosine.

[3] Its structure mimics natural ceramides, allowing it to be incorporated into cellular

membranes and trafficked to the Golgi apparatus.[1][2] This specific targeting, combined with

the excellent photostability of the BDP FL dye, makes it an ideal probe for live-cell imaging and

studying lipid metabolism and transport.[1]

Core Photophysical Characteristics
The fluorescence of BDP FL ceramide is characterized by its high quantum yield and molar

extinction coefficient, contributing to its bright signal in microscopy applications. The

photophysical parameters are summarized in the table below.
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Photophysical Parameter Value Reference

Maximum Excitation

Wavelength (λex)
503 nm [1]

Maximum Emission

Wavelength (λem)
509 nm - 512 nm [1][3]

Molar Extinction Coefficient (ε) >80,000 cm⁻¹M⁻¹ [4]

Fluorescence Quantum Yield

(ΦF)
~1.0 (in some environments) [4]

Fluorescence Lifetime (τ) ~5 nanoseconds [5]

Structure-Function Relationship
The utility of BDP FL ceramide as a fluorescent probe is a direct result of its chemical

structure, which combines a fluorescent moiety with a biological targeting molecule.
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Caption: Logical relationship between the structure of BDP FL ceramide and its resulting

fluorescent and targeting properties.

Cellular Trafficking and Localization
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BDP FL ceramide is cell-permeant and, once inside the cell, it is recognized by the cellular

machinery that transports endogenous ceramides. This leads to its accumulation in the

membranes of the Golgi apparatus.
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Caption: Cellular trafficking pathway of BDP FL ceramide leading to its localization in the Golgi

apparatus.

Experimental Protocols
Staining the Golgi Apparatus in Live Cells
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This protocol is adapted from established methods for labeling the Golgi apparatus in living

cells.

Materials:

BDP FL ceramide stock solution (1 mM in DMSO)

Hanks' Balanced Salt Solution (HBSS) or other suitable imaging medium

Fetal Bovine Serum (FBS)

Cells cultured on glass-bottom dishes or coverslips

Procedure:

Prepare Staining Solution: Dilute the BDP FL ceramide stock solution to a final

concentration of 5 µM in HBSS. For some cell types, complexing the probe with BSA can

enhance uptake.

Cell Preparation: Grow cells to the desired confluency on a suitable imaging substrate.

Staining:

Remove the culture medium from the cells.

Wash the cells once with HBSS.

Add the 5 µM BDP FL ceramide staining solution to the cells.

Incubate for 30 minutes at 37°C.

Washing:

Aspirate the staining solution.

Wash the cells three times with HBSS.

Imaging:
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Add fresh HBSS or culture medium without phenol red to the cells.

Image the cells using a fluorescence microscope with appropriate filter sets for green

fluorescence (Excitation: ~490-505 nm, Emission: ~510-540 nm).

Experimental Workflow for Photophysical
Characterization
The determination of the key photophysical properties of BDP FL ceramide involves a series

of spectroscopic measurements.
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Caption: Experimental workflow for the characterization of the photophysical properties of BDP
FL ceramide.

Conclusion
BDP FL ceramide stands out as a robust and reliable fluorescent probe for the visualization

and study of the Golgi apparatus and lipid dynamics within living cells. Its excellent

photophysical properties, including high brightness and photostability, coupled with its specific

subcellular targeting, make it an indispensable tool for researchers in various fields of life

sciences. The provided data and protocols serve as a comprehensive resource for the effective

application of this powerful fluorescent lipid analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bodipy BDP FL ceramide | AxisPharm [axispharm.com]

2. lumiprobe.com [lumiprobe.com]

3. BDP FL ceramide - Immunomart [immunomart.com]

4. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - JP [thermofisher.com]

5. Using BODIPY FL-Sphingolipid Analogs to Study Sphingolipid Metabolism in Mouse
Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [BDP FL Ceramide: A Technical Guide to its
Photophysical Characteristics and Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15557340/docs#bdp-fl-ceramide-a-
technical-guide-to-its-photophysical-characteristics-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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